molecular formula C10H10F3NO B6257730 N-(3,3,3-trifluoropropyl)benzamide CAS No. 1469057-25-7

N-(3,3,3-trifluoropropyl)benzamide

Cat. No. B6257730
CAS RN: 1469057-25-7
M. Wt: 217.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3,3,3-trifluoropropyl)benzamide (TFPB) is a molecule that has been extensively studied due to its potential applications in both scientific research and in laboratory experiments. It is a fluorinated amide that is composed of a trifluoropropyl group and a benzamide group. TFPB has wide-ranging properties, including being an inhibitor of several enzymes, a substrate for certain enzymes, and a ligand for certain receptors. TFPB is also known to be a valuable tool in the study of protein-protein interactions, signal transduction pathways, and drug-target interactions.

Scientific Research Applications

N-(3,3,3-trifluoropropyl)benzamide has several applications in scientific research. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of acetylcholine levels in the brain. This compound has also been used as a substrate for the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins. Additionally, this compound has been used as a ligand for the serotonin 5-HT2A receptor, which is involved in the regulation of serotonin levels in the brain.

Mechanism of Action

N-(3,3,3-trifluoropropyl)benzamide acts as an inhibitor of acetylcholinesterase by binding to the active site of the enzyme and preventing the breakdown of acetylcholine. As a substrate for cyclooxygenase-2, this compound is converted by the enzyme into prostaglandins, which are involved in inflammation and pain signaling. As a ligand for the serotonin 5-HT2A receptor, this compound binds to the receptor and activates it, leading to increased levels of serotonin in the brain.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. As an inhibitor of acetylcholinesterase, this compound can lead to increased levels of acetylcholine in the brain, which can lead to improved cognitive function and memory. As a substrate for cyclooxygenase-2, this compound can lead to increased levels of prostaglandins, which can lead to increased inflammation and pain signaling. As a ligand for the serotonin 5-HT2A receptor, this compound can lead to increased levels of serotonin in the brain, which can lead to improved mood and decreased anxiety.

Advantages and Limitations for Lab Experiments

N-(3,3,3-trifluoropropyl)benzamide has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be obtained from commercially available starting materials. Additionally, this compound is a relatively stable molecule and can be stored for long periods of time. However, there are some limitations to using this compound in laboratory experiments. This compound has a low solubility in water, which can make it difficult to use in aqueous solutions. Additionally, this compound is a relatively weak inhibitor of acetylcholinesterase, which can limit its usefulness as an inhibitor in some experiments.

Future Directions

There are several potential future directions for research involving N-(3,3,3-trifluoropropyl)benzamide. One potential direction is the development of more potent inhibitors of acetylcholinesterase using this compound as a starting point. Additionally, this compound could be used as a tool to study the effects of prostaglandins on inflammation and pain signaling. This compound could also be used as a tool to study the effects of serotonin on mood and anxiety. Finally, this compound could be used as a tool to study the effects of other ligands on their respective receptors.

Synthesis Methods

N-(3,3,3-trifluoropropyl)benzamide can be synthesized from commercially available starting materials through a two-step reaction. The first step involves the reaction of trifluoropropyl bromide with benzamide in an aqueous medium. This reaction yields trifluoropropyl benzamide, which can then be converted to this compound through an acid-catalyzed rearrangement. This reaction can be carried out in either aqueous or organic solvents, and can be performed at room temperature or elevated temperatures.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for N-(3,3,3-trifluoropropyl)benzamide involves the reaction of 3,3,3-trifluoropropylamine with benzoyl chloride in the presence of a base to form the desired product.", "Starting Materials": [ "3,3,3-trifluoropropylamine", "benzoyl chloride", "base (e.g. triethylamine)" ], "Reaction": [ "Add 3,3,3-trifluoropropylamine to a reaction flask", "Add a base (e.g. triethylamine) to the reaction flask", "Add benzoyl chloride dropwise to the reaction flask while stirring", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Filter the mixture and concentrate the solvent under reduced pressure", "Purify the product by recrystallization or column chromatography" ] }

CAS RN

1469057-25-7

Molecular Formula

C10H10F3NO

Molecular Weight

217.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.